Cas no 72429-04-0 (Cyclopentanepropanoicacid, b-butyl-2-oxo-, methyl ester)

Cyclopentanepropanoicacid, b-butyl-2-oxo-, methyl ester structure
72429-04-0 structure
Product Name:Cyclopentanepropanoicacid, b-butyl-2-oxo-, methyl ester
CAS No:72429-04-0
MF:C13H22O3
MW:226.311984539032
CID:576475
PubChem ID:3085815
Update Time:2025-04-19

Cyclopentanepropanoicacid, b-butyl-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanepropanoicacid, b-butyl-2-oxo-, methyl ester
    • methyl (3S)-3-[(1S)-2-oxocyclopentyl]heptanoate
    • β-Butyl-2-oxocyclopentanepropanoic acid methyl ester
    • Cyclopentanepropanoic acid, beta-butyl-2-oxo-, methyl ester
    • 72429-04-0
    • Inchi: 1S/C13H22O3/c1-3-4-6-10(9-13(15)16-2)11-7-5-8-12(11)14/h10-11H,3-9H2,1-2H3/t10-,11-/m0/s1
    • InChI Key: JZAXFOYWGKXZDF-QWRGUYRKSA-N
    • SMILES: O=C1CCC[C@H]1[C@H](CC(=O)OC)CCCC

Computed Properties

  • Exact Mass: 226.15696
  • Monoisotopic Mass: 226.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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